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Compound of Interest

5-Bromo-2-
Compound Name: _
(trifluoromethoxy)phenol

Cat. No.: B1441415

5-Bromo-2-(trifluoromethoxy)phenol is a substituted phenol containing both a bromine atom
and a trifluoromethoxy group. These modifications are common in medicinal chemistry to
enhance properties like metabolic stability and lipophilicity in target molecules.[1][2] It is crucial
to distinguish this compound from its isomers, such as 2-Bromo-5-(trifluoromethyl)phenol, as
their properties and hazards may differ.

Table 1: Physicochemical Data for 5-Bromo-2-(trifluoromethoxy)phenol

Property Value Source

Crysdot LLC, Santa Cruz
CAS Number 1048963-39-8[3] ,

Biotechnology

Crysdot LLC, MySkinRecipes,
Molecular Formula C7HaBrFs02[1][3]

SCBT

) Crysdot LLC, Chem-Impex,

Molecular Weight 257.01 g/mol [2][3]

SCBT
Appearance Solid Sigma-Aldrich[4]
Boiling Point 215.3 £ 35.0 °C at 760 mmHg Crysdot LLC

Room temperature, dry, under ) )
Storage ) MySkinRecipes, BLD Pharm
inert atmosphere[1][5]
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Hazard Identification and GHS Classification

According to available safety information, 5-Bromo-2-(trifluoromethoxy)phenol is classified
as a hazardous substance. The primary hazards are associated with ingestion and irritation to
the skin and eyes.

Table 2: GHS Hazard Statements

Hazard Code Statement Source

H302 Harmful if swallowed Crysdot LLC
H315 Causes skin irritation Crysdot LLC
H319 Causes serious eye irritation Crysdot LLC

The GHS pictograms associated with these hazards serve as a quick visual warning for

laboratory personnel.

GHSO07: Harmful/Irritant

Indicates skin/eye irritation,
harmful if swallowed,
may cause respiratory irritation.

Click to download full resolution via product page

Caption: GHS Pictogram for Harmful/Irritant Substances.

Proactive Risk Mitigation: Safe Handling and
Storage

A proactive approach to safety is paramount. The causality behind these protocols is to
minimize all potential routes of exposure—inhalation, dermal contact, and ingestion.

Engineering Controls
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e Chemical Fume Hood: All handling of 5-Bromo-2-(trifluoromethoxy)phenol, including
weighing and transfers, must be conducted inside a certified chemical fume hood.[6] This is
a critical control to prevent inhalation of any vapors or aerosols.

o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and have been recently tested.[7][8] Their proximity is crucial for immediate decontamination
in case of an emergency.

Personal Protective Equipment (PPE)

The selection of PPE is the last line of defense and must be appropriate for the risks posed by
corrosive and irritant chemicals.

o Eye and Face Protection: Wear chemical safety goggles with side shields that conform to EN
166 (EU) or OSHA's 29 CFR 1910.133 standards.[6][7] A face shield should be worn in
addition to goggles when there is a significant risk of splashes.

e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene, and inspect
them for any signs of degradation or puncture before use.[8][9] Employ the proper glove
removal technique to avoid contaminating your skin.[9]

» Skin and Body Protection: A lab coat is mandatory. For larger quantities or tasks with a
higher splash risk, an impervious apron and additional arm coverings are recommended.[8]
Contaminated clothing must be removed immediately and decontaminated before reuse.[7]

[8]

Storage Protocols

Proper storage prevents degradation of the chemical and accidental release.
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[7][10]

o Incompatibilities: Store away from strong bases and oxidizing agents to prevent potentially
hazardous reactions.[6][10]

Emergency Response Protocols
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Immediate and correct response to an exposure or spill is critical. All personnel must be familiar

with these procedures before beginning work.

First-Aid Measures

The primary goal of first aid is to mitigate the harm from exposure while waiting for professional

medical assistance. Always show the Safety Data Sheet to the attending physician.[6][7][9]

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[7][9][11]

Skin Contact: Instantly remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes.[6][7] A safety shower should be used for
large area contact. Immediate medical attention is required.[7]

Eye Contact: Immediately flush the eyes with large amounts of water for a minimum of 15
minutes, making sure to lift the upper and lower eyelids to ensure thorough rinsing.[6][7][9]
Remove contact lenses if present and easy to do so.[7][9] Seek immediate medical attention
from an ophthalmologist.

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[6][7] Never give
anything by mouth to an unconscious person.[9] Call a physician or Poison Control Center
immediately.[6][7]

Fire-Fighting Measures

In the event of a fire, the safety of personnel is the highest priority.[12]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz2), alcohol-resistant
foam, or a water spray.[9][10]

Special Hazards: Thermal decomposition can produce hazardous gases and vapors,
including carbon monoxide, carbon dioxide, hydrogen bromide, and hydrogen fluoride.[6][7]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous combustion products.[6][9]
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Accidental Release Measures

A systematic approach to spill containment and cleanup minimizes environmental
contamination and personnel exposure.
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Caption: Workflow for Accidental Chemical Spill Response.
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Experimental Protocol: Safe Reaction Quenching
and Work-Up

This protocol provides a self-validating system for safely handling the compound during a
common laboratory workflow. The causality is to neutralize reactive species and safely
separate the product while minimizing exposure.

Objective: To safely quench a hypothetical reaction mixture containing 5-Bromo-2-
(trifluoromethoxy)phenol and perform an aqueous work-up.

Methodology:
o Preparation (Pre-computation):
o Ensure all work is performed in a chemical fume hood.

o Prepare a quenching solution (e.g., saturated agqueous sodium bicarbonate) in a separate
flask. Keep it readily accessible.

o Have appropriate PPE (goggles, lab coat, chemically resistant gloves) on at all times.
¢ Reaction Quenching (Execution):

o Cool the reaction vessel in an ice-water bath. This is a critical step to control the rate of
any exothermic neutralization reaction.

o Slowly and carefully add the quenching solution dropwise to the cooled reaction mixture
with vigorous stirring. Monitor for any gas evolution or temperature increase.

o Self-Validation: The rate of addition should be slow enough that the internal temperature
does not rise significantly. If it does, pause the addition until the temperature subsides.

e Liquid-Liquid Extraction (Post-computation):
o Transfer the quenched mixture to a separatory funnel.

o Add the extraction solvent (e.g., ethyl acetate).
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o Stopper the funnel, and while pointing the stopcock away from yourself and others into the
back of the fume hood, gently invert to mix.

o Self-Validation: Periodically vent the funnel by opening the stopcock to release any
pressure buildup. A properly vented system prevents dangerous pressure buildup and
potential splashing of hazardous material.

o Allow the layers to separate fully.

o Drain the aqueous layer, then the organic layer, into separate, clearly labeled flasks.

o Waste Handling:

o All agueous and organic waste must be collected in appropriately labeled hazardous
waste containers. Do not pour any material down the drain.

Stability, Reactivity, and Toxicological Profile

¢ Reactivity: The substance is stable under normal storage conditions.[6] Avoid strong bases
and oxidizing agents.[6]

e Hazardous Decomposition: Combustion may produce carbon oxides (CO, CO3z), hydrogen
fluoride, and hydrogen bromide.[6][7]

o Toxicological Information: The primary known toxicological effects are harm upon ingestion
and irritation to the skin and eyes. There is no available data to indicate whether the
substance is carcinogenic, mutagenic, or poses a reproductive hazard.[6] The lack of
comprehensive toxicological data necessitates handling this chemical with a high degree of
caution, assuming it may have uninvestigated hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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